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Compound of Interest

Compound Name: TH-Z816

Cat. No.: B12396985

Researchers and drug development professionals handling TH-Z816, a reversible inhibitor of
the KRAS(G12D) mutation, must adhere to stringent disposal procedures to ensure laboratory
safety and environmental protection.[1] While specific disposal instructions for TH-Z816 are not
readily available in public resources, established protocols for the disposal of chemical and
biomedical waste in a laboratory setting provide a clear framework. All products, including TH-
Z816, are intended for research use only and are not for human or veterinary consumption.[1]

[2]

Prudent Handling and Storage

Proper management of TH-Z816 begins with correct storage to maintain its integrity and
prevent accidental exposure. For long-term storage, it is recommended to keep the compound
at -20°C for up to two years.[2] For shorter periods of days to weeks, storage at 0-4°C is
acceptable.[2] When shipped under ambient temperatures, TH-Z816 is considered a non-
hazardous chemical and is stable for several weeks.[2]

Step-by-Step Disposal Protocol

The disposal of TH-Z816, like any laboratory chemical, should be approached with a clear,
systematic process that prioritizes safety and compliance with local and institutional
regulations.

o Consult the Safety Data Sheet (SDS): Before handling or disposal, always refer to the
manufacturer-provided Safety Data Sheet (SDS). This document contains critical information
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regarding the compound's hazards, handling precautions, and appropriate disposal methods.

o Segregation of Waste: It is crucial to segregate chemical waste from other types of
laboratory waste.[3][4] Do not mix TH-Z816 waste with regular trash, biomedical waste, or
radioactive waste unless it is classified as a multi-hazardous waste.

e Proper Labeling and Containment:

o Place waste TH-Z816, including any contaminated labware (e.g., pipette tips, tubes), into
a designated, leak-proof hazardous waste container.

o Clearly label the container with "Hazardous Waste" and the specific chemical name, "TH-
Z816."

o Ensure the container is kept closed when not in use.

» Arrange for Professional Disposal: Hazardous chemical waste must be disposed of through
a licensed and approved waste disposal vendor.[5] Contact your institution's Environmental
Health and Safety (EHS) office to schedule a pickup. Do not attempt to dispose of chemical
waste down the drain or in the regular trash.

o Documentation: Maintain a record of the waste generated and its disposal, following your
institution's and local regulatory requirements.[3] This "cradle to grave" documentation is a
key aspect of responsible waste management.[3]

Quantitative Data Summary

While specific quantitative data for the disposal of TH-Z816 is not available, the following table
summarizes its key chemical properties.
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Property Value
Chemical Formula C29H38N60O
Molecular Weight 486.66 g/mol
CAS Number 2847881-42-7

14 pM (in an SOS-catalyzed nucleotide

IC50
exchange assay)

Source: MedKoo Biosciences, AbMole BioScience[1][2]

Experimental Protocols

Detailed experimental protocols for the disposal of TH-Z816 have not been published. The
recommended approach is to follow standard operating procedures for chemical waste
disposal as established by your institution's EHS department. These protocols are generally
based on guidelines from regulatory bodies such as the Environmental Protection Agency
(EPA) and local authorities.

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of a laboratory
chemical like TH-Z816.
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Chemical Waste Disposal Workflow
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General workflow for laboratory chemical waste disposal.

Disclaimer: The information provided is based on general laboratory safety and waste disposal
guidelines. Always consult your institution's specific protocols and the manufacturer's Safety
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Data Sheet for TH-Z816 before handling and disposal. Compliance with all applicable federal,
state, and local regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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